Cas no 848059-73-4 (3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one)

• Product Name: 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one
• CAS No: 848059-73-4
• MF: C₂₃H₂₅BrN₂O₃
• MW: 457.360205411911
• CID: 5419465
• Update Time: 2025-06-30

3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-[(4-ethylpiperazin-1-yl)methyl]-7-hydroxy-2-methylchromen-4-one
• 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one

• Inchi： 1S/C23H25BrN2O3/c1-3-25-10-12-26(13-11-25)14-19-20(27)9-8-18-22(28)21(15(2)29-23(18)19)16-4-6-17(24)7-5-16/h4-9,27H,3,10-14H2,1-2H3
• InChI Key： AGCDNMDHDKQHOB-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(CN3CCN(CC)CC3)C(O)=CC=C2C(=O)C=1C1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 848059-73-4 and Product Name: 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one

The compound with the CAS number 848059-73-4 and the product name 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the chromene class, has garnered considerable attention due to its structural complexity and potential biological activities. The molecular framework of this compound incorporates several key functional groups, including a 4-bromophenyl moiety and a 4-ethylpiperazin-1-yl substituent, which are strategically positioned to interact with biological targets. The presence of a 7-hydroxy group and a 2-methyl group further enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in chromene derivatives due to their diverse biological activities. Chromenes are heterocyclic compounds that exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific structure of 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one makes it particularly intriguing for researchers exploring novel therapeutic agents. The 4-bromophenyl group is known to enhance binding affinity to certain biological receptors, while the 4-ethylpiperazin-1-yl moiety is often associated with central nervous system (CNS) activity. These features suggest that this compound may have applications in the treatment of neurological disorders.

Recent studies have highlighted the importance of optimizing the pharmacokinetic properties of drug candidates. The structural features of 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one contribute to its potential for favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The hydroxyl group at the 7-position can influence solubility and metabolic stability, while the methyl group at the 2-position may enhance lipophilicity. These factors are crucial for determining the compound's efficacy and safety in clinical settings.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of these methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structural integrity of the compound.

From a biological perspective, the potential activities of 3-(4-bromophenyl)-8-(4-ethylpiperazin-1-yl)methyl-7-hydroxy-2-methyl-4H-chromen-4-one are closely linked to its interaction with various biological targets. The 4-bromophenyl group can bind to aromatic hydrophobic pockets in proteins, while the 4-ethylpiperazin-1-y l moiety is known to interact with serotonin receptors. These interactions may lead to therapeutic effects such as modulation of neurotransmitter release or inhibition of inflammatory pathways. Preliminary in vitro studies have suggested that this compound exhibits promising activity against certain cancer cell lines, making it a valuable candidate for further preclinical evaluation.

The development of novel pharmaceuticals relies heavily on understanding the structure-function relationships of bioactive molecules. Computational modeling techniques have been increasingly used to predict the binding modes and affinity of compounds like 3-(4-bromophenyl)-8-(4-et hylpiperazin -1 -y l)m ethyl -7 -hydroxy -2 -m ethyl -4 H -chromen -4 -one to biological targets. These simulations provide insights into how structural modifications can enhance potency and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and identify optimized lead compounds for further development.

In conclusion, 3-(4-bromophenyl)-8-(4-et hylpi perazine -1 -y l)m ethyl -7 -hydroxy -2 -m eth yl - ound . These studies highlight its potential as a therapeutic agent and underscore the importance of continued research in this area.